1-(4-methoxy-3-{[(4-methyl-2-quinolinyl)thio]methyl}phenyl)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-methoxy-3-{[(4-methyl-2-quinolinyl)thio]methyl}phenyl)ethanone is a chemical compound characterized by the presence of quinoline and methoxy groups. Its molecular structure and properties are of interest due to their potential applications in various fields of chemistry.
Synthesis Analysis
The synthesis of compounds similar to this compound often involves condensation reactions. For example, the synthesis of related compounds has been achieved through reactions involving thiophene and quinoline rings, using reagents such as dihydrothiophen-3(2H)-one 1,1-dioxide and 3-methoxybenzaldehyde in refluxing ethanol (Wang, Jiang, & Zhang, 2010).
Molecular Structure Analysis
The molecular structure of compounds like this compound often displays specific conformations, such as envelope conformations in thiophene dioxide and pyridine rings, as observed in related compounds. These structures are elucidated using techniques like X-ray diffraction (Șahin et al., 2011).
Chemical Reactions and Properties
Compounds with similar structures exhibit various chemical reactions, including acetoxylation as seen in related quinones, where specific substituents influence the reaction outcomes (Blatchly et al., 1975). The presence of different substituents, like methoxy or hydroxy groups, significantly affects their chemical behavior.
Physical Properties Analysis
The physical properties of similar compounds are often investigated through methods like UV-visible and thermal analysis. Such studies have shown that certain compounds in this category are transparent in the visible region and possess specific thermal stability characteristics (Shruthi et al., 2019).
Chemical Properties Analysis
The chemical properties of these compounds, including their electronic absorption and excitation properties, are influenced by factors like solvent polarity and hydrogen-bonding abilities. Quantum chemistry calculations, such as DFT and TD-DFT, help in understanding these properties (Al-Ansari, 2016).
Mechanism of Action
Future Directions
properties
IUPAC Name |
1-[4-methoxy-3-[(4-methylquinolin-2-yl)sulfanylmethyl]phenyl]ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19NO2S/c1-13-10-20(21-18-7-5-4-6-17(13)18)24-12-16-11-15(14(2)22)8-9-19(16)23-3/h4-11H,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFWXIVAWVISILM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=CC=CC=C12)SCC3=C(C=CC(=C3)C(=O)C)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.